Cas no 2470441-28-0 (3-methylimidazo1,2-apyridin-6-amine dihydrochloride)

• Product Name: 3-methylimidazo1,2-apyridin-6-amine dihydrochloride
• CAS No: 2470441-28-0
• MF: C₈H₁₁Cl₂N₃
• MW: 220.099039316177
• MDL: MFCD32853293
• CID: 5669966
• PubChem ID: 154810477
• Update Time: 2025-10-05

3-methylimidazo1,2-apyridin-6-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2470441-28-0
• Z4606336944
• 3-methylimidazo[1,2-a]pyridin-6-amine dihydrochloride
• EN300-27113359
• 3-Methylimidazo[1,2-a]pyridin-6-amine;dihydrochloride
• 3-methylimidazo1,2-apyridin-6-amine dihydrochloride

• MDL： MFCD32853293
• Inchi： 1S/C8H9N3.2ClH/c1-6-4-10-8-3-2-7(9)5-11(6)8;;/h2-5H,9H2,1H3;2*1H
• InChI Key： OVCFURVOJZTYID-UHFFFAOYSA-N
• SMILES： Cl.Cl.N12C=C(C=CC1=NC=C2C)N

Computed Properties

• Exact Mass: 219.0330028g/mol
• Monoisotopic Mass: 219.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.3Ų

Additional information on 3-methylimidazo1,2-apyridin-6-amine dihydrochloride

Comprehensive Overview of 3-methylimidazo[1,2-a]pyridin-6-amine dihydrochloride (CAS No. 2470441-28-0)

3-methylimidazo[1,2-a]pyridin-6-amine dihydrochloride (CAS No. 2470441-28-0) is a specialized organic compound gaining attention in pharmaceutical and biochemical research. Its unique structural features, including the imidazo[1,2-a]pyridine core, make it a valuable intermediate for drug discovery, particularly in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs). Researchers are increasingly exploring its potential in cancer therapy, neurodegenerative diseases, and anti-inflammatory applications, aligning with current trends in precision medicine.

The compound’s dihydrochloride salt form enhances solubility, a critical factor for bioavailability in in vitro and in vivo studies. Recent publications highlight its role in optimizing small-molecule libraries for high-throughput screening (HTS), addressing the growing demand for novel drug scaffolds. With the rise of AI-driven drug design, 3-methylimidazo[1,2-a]pyridin-6-amine dihydrochloride is frequently cited in cheminformatics databases, underscoring its relevance in computational chemistry and fragment-based drug discovery.

Analytical characterization of CAS No. 2470441-28-0 typically involves HPLC, NMR spectroscopy, and mass spectrometry to ensure purity, a key concern for researchers. The compound’s stability under various pH conditions is also a topic of interest, particularly for formulation development. Industry forums frequently discuss its synthetic routes, with Pd-catalyzed cross-coupling and microwave-assisted synthesis being popular methodologies.

From a commercial perspective, 3-methylimidazo[1,2-a]pyridin-6-amine dihydrochloride is listed by several fine chemical suppliers, catering to the expanding contract research organization (CRO) market. Its pricing and scalability are often compared to analogs like imidazo[1,2-b]pyridazine derivatives, reflecting the competitive landscape of heterocyclic building blocks. Environmental and regulatory compliance, such as REACH and GMP standards, further influence its adoption in industrial applications.

Emerging studies link this compound to epigenetic modulation, particularly in histone deacetylase (HDAC) research, a hot topic in oncology and immunotherapy. User queries often focus on its structure-activity relationships (SAR) and potential synergies with checkpoint inhibitors. These discussions are amplified by the compound’s mention in patent filings, such as those related to JAK-STAT signaling pathways.

In summary, 3-methylimidazo[1,2-a]pyridin-6-amine dihydrochloride (CAS No. 2470441-28-0) represents a versatile tool for modern drug development. Its intersection with cutting-edge therapeutic areas and synthetic innovations ensures sustained interest across academia and industry, making it a staple in medicinal chemistry pipelines worldwide.